2-methyl-8-nitro-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione

• IUPAC Name: 9-methyl-4-nitro-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C11H11N3O3S/c1-11-5-8(12-10(18)13-11)7-4-6(14(15)16)2-3-9(7)17-11/h2-4,8H,5H2,1H3,(H2,12,13,18)
• InChI Key: DYVOIXZOHYYHCE-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=C(O1)C=CC(=C3)[N+](=O)[O-])NC(=S)N2
• Molecular Formula: C11H11N3O3S
• Molecular Weight: 265.29 g/mol

Description

The compound is an organic molecule with multiple functional groups, including a nitro group (-NO2), a thione group (=S), and a methyl group (-CH3). It also seems to contain a benzoxadiazocine ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The exact structure would depend on the positions of these groups on the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the nitro group is often involved in redox reactions, while the thione group might participate in nucleophilic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of certain functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Corrosion Inhibition

A study highlighted synthesized oxadiazole derivatives' efficiency in inhibiting mild steel corrosion in an acidic environment. These derivatives, through various concentrations and temperatures, showed significant protection against corrosion, suggesting that similar compounds could be effective in material preservation and maintenance in corrosive conditions (Kalia et al., 2020).

Chemical Synthesis and Transformations

Research on the Biginelli reaction produced diastereomers of 11-acetyl-8-bromo-2-methyl-5,6-dihydro-2H-2,6-methano-1,3,5-benzoxadiazocin-4(3H)-one and -4(3H)-thione. These compounds, in certain conditions, undergo isomerization, showcasing the complexity and versatility of chemical transformations that can be applied to similar structures for creating new chemical entities with potential applications in drug development and synthetic chemistry (Sedova et al., 2017).

Antiradical Activity

Another study synthesized new derivatives of methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocine and tested their antiradical activity. While the newly synthesized compounds showed no antiradical activity, this type of research is crucial for discovering new antioxidants and understanding the structural requirements for antiradical properties, which could be relevant to the compound (Kulakov et al., 2014).